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Solvent Compatibility / Solubility Recommended Storage & Stability

| DMSO | Soluble - 36 mg/mL (75.07 mM) [1] to 40 mg/mL (83.41 mM) [2] | Lyophilized Powder: Stable

for 36 months at -20°C [1]. DMSO Stock Solution: Stable for 1 month at -20°C. Aliquot to avoid repeated

freeze-thaw cycles [1] [2]. | | Water | Insoluble [1] [2] | Not applicable for stock preparation. | | Ethanol |

Insoluble [1] [2] | Not applicable for stock preparation. |

Frequently Asked Questions (FAQs)

Q1: What is the best practice for preparing a long-term DMSO
stock solution of T-26c?

A: Always use fresh, anhydrous DMSO, as it is hygroscopic and absorbed moisture can reduce

solubility and compound stability [2]. Prepare the stock solution at a concentration of 36-40 mg/mL.
Immediately after preparation, aliquot the solution into single-use vials to minimize freeze-thaw

cycles, which can cause precipitation and loss of potency. Store the aliquots at -20°C, where they
remain stable for approximately one month [1].

Q2: My T-26c solution in DMSO has precipitated. What should I
do?
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A: Gently warm the vial to room temperature and sonicate it in a water bath for 10-15 minutes.

Visually inspect the solution to see if the precipitate has dissolved. If precipitation persists, add a
minimal volume of fresh DMSO, mix thoroughly, and re-check for solubility. Note that multiple freeze-

thaw cycles are a common cause of precipitation, so re-aliquoting is often the most effective long-
term solution.

Q3: How do I prepare a dosing solution for animal studies using
T-26c?

A: For in vivo studies, you cannot administer pure DMSO. You need to create a dosing solution from
your DMSO stock. Below are two validated formulations [2]:

Homogeneous Suspension (using 0.5% CMC-Na): Add 5 mg of T-26c powder to 1 mL of
0.5% Carboxymethyl Cellulose Sodium Salt (CMC-Na) solution and mix vigorously to achieve a

uniform suspension with a final concentration of 5 mg/mL.
Clear Solution (for higher bioavailability):

Prepare a DMSO master liquid (e.g., 20 mg/mL).
For a 1 mL working solution, mix 50 µL of the master liquid with 400 µL of PEG 300.

Add 50 µL of Tween 80 and mix until clear.
Add 500 µL of double-distilled water (ddH₂O) and mix again. This yields a 1.0 mg/mL

clear solution. This mixed solution should be used immediately for optimal results.

The following diagram illustrates the workflow for preparing these in vivo formulations.
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Q4: What safety precautions should I take when handling T-26c?

A: T-26c is classified as harmful if swallowed (H302) and very toxic to aquatic life with long-lasting

effects (H410) [3]. Always:
Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat.
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Avoid creating dust or aerosols. Use the compound in a well-ventilated area, preferably a fume

hood.
Do not eat, drink, or smoke in the lab.

Collect any spillage and dispose of the waste according to your institution's regulations for
hazardous chemicals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s544360?utm_src=pdf-custom-synthesis
https://www.adooq.com/t-26c.html
https://www.selleckchem.com/products/t-26c.html
https://dcchemicals.com/msds/MSDS_DC20124.html
https://www.smolecule.com/products/b544360#t-26c-solvent-compatibility
https://www.smolecule.com/products/b544360#t-26c-solvent-compatibility
https://www.smolecule.com/products/b544360#t-26c-solvent-compatibility
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s544360?utm_src=pdf-bulk
https://www.smolecule.com/products/s544360?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s544360?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

